Cas no 88472-60-0 (Tetradecanenitrile, 12-oxo-)

• Product Name: Tetradecanenitrile, 12-oxo-
• CAS No: 88472-60-0
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 631372
• PubChem ID: 15584311
• Update Time: 2025-04-19

Tetradecanenitrile, 12-oxo- Chemical and Physical Properties

Names and Identifiers

• Tetradecanenitrile, 12-oxo-
• 12-oxotetradecanenitrile
• DTXSID80574971
• 88472-60-0

• Inchi： 1S/C14H25NO/c1-2-14(16)12-10-8-6-4-3-5-7-9-11-13-15/h2-12H2,1H3
• InChI Key： PXXVOJRASHWKPU-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCCCCCCCCC#N

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.9Ų